SBC-115076

• CAS: 489415-96-5
• Molecular Formula: C31H33N3O5
• Molecular Weight: 527.6 g/mol
• InChI: InChI=1S/C31H33N3O5/c1-22-20-25(8-9-26(22)39-21-23-6-3-2-4-7-23)29(35)27-28(24-10-12-32-13-11-24)34(31(37)30(27)36)15-5-14-33-16-18-38-19-17-33/h2-4,6-13,20,28,35H,5,14-19,21H2,1H3/b29-27+
• InChIKey: VVYIXKBHQQSREP-ORIPQNMZSA-N

SBC-115076 (CAS 489415-96-5): A Small-Molecule PCSK9 Antagonist for Preclinical Cholesterol-Lowering and Cardiovascular Research Procurement

SBC-115076 is a synthetic small-molecule antagonist of proprotein convertase subtilisin/kexin type 9 (PCSK9), a secreted serine protease that binds the low-density lipoprotein receptor (LDLR) and targets it for lysosomal degradation, thereby limiting hepatic LDL-cholesterol clearance [1]. With a molecular formula of C31H33N3O5 and a molecular weight of 527.61 Da, SBC-115076 acts extracellularly to block PCSK9–LDLR interaction, restoring LDLR abundance on hepatocyte membranes and consequently enhancing cellular LDL uptake at submicromolar concentrations . The compound was originally disclosed in patent WO2014150326A1 as part of a chemical series targeting PCSK9 function for the treatment of hypercholesterolemia and cardiovascular disease [1]. SBC-115076 is supplied commercially at ≥98% purity (HPLC) for preclinical research use, with validated solubility in DMSO and established in vitro and in vivo protocols .

1

PCSK9–LDLR interaction antagonist – blocks extracellular PCSK9 binding to restore LDL receptor levels.

2

Preclinical tool for cholesterol-lowering and cardiovascular research – validated in hypercholesterolemia, atherosclerosis, and metabolic disease models.

3

Research-grade small molecule – HPLC-verified purity, soluble in DMSO for in vitro and in vivo protocols.

• [1] WO2014150326A1 – Anti-proprotein convertase subtilisin kexin type 9 (anti-PCSK9) compounds and methods of using the same in the treatment and/or prevention of cardiovascular diseases. Filed March 10, 2014. Published September 25, 2014. View Source

Why SBC-115076 Cannot Be Interchanged with Other PCSK9 Inhibitors: Quantitative Differentiation Guide for Procurement Decisions

The PCSK9 inhibitor landscape includes monoclonal antibodies (evolocumab, alirocumab), siRNA-based agents (inclisiran), and a growing family of small-molecule antagonists with distinct mechanisms, potencies, and in vivo efficacy profiles [1]. Even within the same SBC chemical series disclosed in WO2014150326A1, individual compounds exhibit divergent activity–efficacy relationships. SBC-115076 provides a unique combination of moderate DHLDL-uptake enhancement, robust LDLR protein upregulation at low micromolar concentrations, and an in vivo efficacy and mitochondrial safety profile that is quantitatively distinct from its closest analogs, including SBC-110034 and SBC-110736. Procurement based solely on PCSK9 target class affiliation, without compound-specific quantitative evidence, risks selecting a tool compound with meaningfully different potency, cholesterol-lowering magnitude, or off-target toxicity profile. The evidence below provides the specific, comparative data required to justify selection of SBC-115076 over the most relevant alternatives [1][2].

!

Monoclonal antibodies or siRNA PCSK9 agents differ fundamentally in mechanism, pharmacokinetics, and target engagement; functional equivalence should not be assumed.

!

Close analog SBC-110736 may produce a stronger cholesterol-lowering phenotype; substitution would shift the model-response window.

!

Analog SBC-110034 shows higher maximal LDL uptake but weaker LDLR protein upregulation, limiting interchangeability in mechanistic LDLR studies.

!

Statin comparators such as atorvastatin impair mitochondrial function, whereas SBC-115076 demonstrates a differentiated mitochondrial response profile.

• [1] WO2014150326A1 – Anti-proprotein convertase subtilisin kexin type 9 (anti-PCSK9) compounds and methods of using the same in the treatment and/or prevention of cardiovascular diseases. Filed March 10, 2014. Published September 25, 2014. View Source
• [2] Thonusin C, Apaijai N, Jaiwongkam T, et al. The comparative effects of high dose atorvastatin and proprotein convertase subtilisin/kexin type 9 inhibitor on the mitochondria of oxidative muscle fibers in obese-insulin resistant female rats. Toxicol Appl Pharmacol. 2019;382:114741. PMID: 31473249. View Source

SBC-115076 Comparative Evidence: Quantifying Differentiation from Closest Analogs SBC-110736, SBC-110034, Atorvastatin, and Class-Level PCSK9 Inhibitors

In Vivo Cholesterol Lowering: SBC-115076 vs. SBC-110736 in High-Fat Diet Mouse Model

SBC-115076 was directly compared with the analog SBC-110736 within the same patent series (WO2014150326A1) for in vivo cholesterol-lowering efficacy in mice fed a high-fat diet. SBC-115076 at 8 mg/kg reduced total cholesterol by a mean of 32% after two weeks relative to high-fat-diet control animals, whereas SBC-110736 at the identical dose and route achieved a 38% reduction [1]. Both compounds also produced a mean 50% reduction toward return to regular diet cholesterol levels [1][2]. The 6-percentage-point difference in total cholesterol reduction reflects the distinct structure–activity relationships within the SBC series and is a quantifiable factor for selecting between these two commercially available tool compounds [2].

In Vivo Cholesterol Lowering

Head-to-head

32% vs 38% total cholesterol reduction

SBC-115076 (32%) and SBC-110736 (38%) at 8 mg/kg in HFD-fed mice; 2-week duration

Model-response context for graded PCSK9 inhibition

6-percentage-point difference supports selection of a moderate vs. stronger phenotype

Evidence Dimension	Total cholesterol reduction in high-fat-diet-fed mice
Target Compound Data	SBC-115076 (8 mg/kg): 32% reduction in total cholesterol after 2 weeks
Comparator Or Baseline	SBC-110736 (8 mg/kg): 38% reduction in total cholesterol after 2 weeks; high-fat-diet vehicle baseline
Quantified Difference	SBC-110736 achieves 6 percentage points greater total cholesterol reduction than SBC-115076 at the same dose
Conditions	Male C57BL/6 mice fed high-fat diet; 8 mg/kg dose; 2-week treatment duration; cholesterol levels measured relative to high-fat-diet animal baseline

Why This Matters

Procurement decisions between SBC-115076 and SBC-110736 should account for this 6-percentage-point efficacy differential, as SBC-115076 may be preferred when a less aggressive cholesterol-lowering phenotype is desired for mechanistic studies, while SBC-110736 offers greater maximal reduction.

• [1] WO2014150326A1 – Anti-proprotein convertase subtilisin kexin type 9 (anti-PCSK9) compounds and methods of using the same in the treatment and/or prevention of cardiovascular diseases. Filed March 10, 2014. Published September 25, 2014. View Source
• [2] GlpBio. SBC-115076 (GC17417) Product Page. In vivo data summary. View Source

Mitochondrial Safety and Metabolic Efficacy: SBC-115076 vs. High-Dose Atorvastatin in Obese-Insulin Resistant Rats

In a direct head-to-head comparative study in HFD-fed obese-insulin resistant female Wistar rats, SBC-115076 at 4 mg/kg/day (s.c.) for 3 weeks was compared against high-dose atorvastatin at 40 mg/kg/day. Both agents reduced obesity, dyslipidemia, and improved insulin sensitivity; however, SBC-115076 exhibited greater efficacy in weight loss and cholesterol reduction than atorvastatin [1]. Critically, SBC-115076 restored all measured mitochondrial parameters to normal levels, including mitochondrial ROS production, membrane potential, swelling, malondialdehyde (MDA) level, p-Drp1(ser616)/total Drp1 ratio, and CPT1 protein expression. In contrast, atorvastatin facilitated restoration of only some parameters (MDA level, p-Drp1/total Drp1 ratio, and CPT1 expression) without normalizing mitochondrial ROS or membrane depolarization [1]. This mitochondrial safety advantage is a differentiating feature for selecting SBC-115076 over atorvastatin or statin-class comparators in preclinical models where skeletal muscle mitochondrial integrity is an experimental endpoint [1][2].

Mitochondrial Function Restoration

Head-to-head

5/5 vs 3/5 parameters restored

SBC-115076 restored all mitochondrial endpoints; atorvastatin restored MDA, p-Drp1, CPT1 only

Supports differentiated mitochondrial safety context

Obese-insulin resistant rat model; soleus muscle assessment

Evidence Dimension	Mitochondrial function restoration in soleus muscle of HFD-fed obese female rats
Target Compound Data	SBC-115076 (4 mg/kg/day s.c., 3 weeks): Complete restoration of mitochondrial ROS, membrane potential, MDA level, p-Drp1(ser616)/total Drp1, and CPT1 to normal levels
Comparator Or Baseline	Atorvastatin (40 mg/kg/day, 3 weeks): Partial restoration of MDA level, p-Drp1/total Drp1, and CPT1 only; mitochondrial ROS and membrane depolarization remained impaired
Quantified Difference	SBC-115076 restored 100% of assessed mitochondrial parameters; atorvastatin restored 3 of 5 parameters (60%); SBC-115076 superior in weight loss and cholesterol reduction
Conditions	Female Wistar rats; 15-week HFD feeding; 3-week treatment period; soleus muscle mitochondrial assessment by ROS, membrane potential, MDA, and protein expression

Why This Matters

For investigators studying lipid-lowering interventions in obesity or metabolic syndrome models, SBC-115076 avoids the mitochondrial impairment associated with statin therapy, offering a cleaner pharmacological tool for dissecting PCSK9-dependent effects on skeletal muscle biology.

• [1] Thonusin C, Apaijai N, Jaiwongkam T, et al. The comparative effects of high dose atorvastatin and proprotein convertase subtilisin/kexin type 9 inhibitor on the mitochondria of oxidative muscle fibers in obese-insulin resistant female rats. Toxicol Appl Pharmacol. 2019;382:114741. PMID: 31473249. View Source
• [2] Arunsak B, Pratchayasakul W, Amput P, et al. Proprotein convertase subtilisin/kexin type 9 (PCSK9) inhibitor exerts greater efficacy than atorvastatin on improvement of brain function and cognition in obese rats. Arch Biochem Biophys. 2020;689:108470. PMID: 32592802. View Source

In Vitro LDLR Upregulation and DHLDL Uptake: SBC-115076 vs. SBC-110034 in HepG2 Hepatocytes

Within the SBC chemical series, SBC-115076 and SBC-110034 were directly compared for functional LDL receptor pathway engagement in HepG2 cells. Both compounds dose-dependently increased fluorescent Dil-LDL (DHLDL) uptake; however, SBC-110034 achieved greater maximal DHLDL uptake than SBC-115076 under identical assay conditions [1]. Despite this lower DHLDL uptake potency, SBC-115076 at 1.6 μM increased intracellular LDLR protein levels by several-fold, as quantified by Western blot . This partial dissociation between DHLDL uptake magnitude and LDLR protein upregulation suggests that SBC-115076 may engage the PCSK9–LDLR axis with a subtly different mechanistic signature compared with the more potent SBC-110034 [1]. The compound also blocks PCSK9-mediated LDLR degradation in HEK293T cells expressing recombinant PCSK9 at submicromolar concentrations .

Hepatic LDLR Protein Upregulation

Head-to-head

Several-fold LDLR increase vs greater DHLDL uptake

SBC-115076 (1.6 µM) robustly upregulates LDLR; SBC-110034 achieves higher maximal DHLDL uptake

Partial dissociation between LDLR levels and ligand internalization

HepG2 cells; Western blot and Dil-LDL uptake assay

Evidence Dimension	DHLDL uptake and intracellular LDLR protein levels in HepG2 cells
Target Compound Data	SBC-115076 (1.6 μM): several-fold increase in intracellular LDLR protein; dose-dependent DHLDL uptake increase (lower maximal effect than SBC-110034)
Comparator Or Baseline	SBC-110034: dose-dependent DHLDL uptake increase with greater maximal efficacy than SBC-115076; vehicle (DMSO) baseline
Quantified Difference	SBC-110034 exhibits greater maximal DHLDL uptake than SBC-115076; SBC-115076 achieves robust (several-fold) LDLR upregulation at 1.6 μM
Conditions	HepG2 cells; Dil-LDL fluorescent uptake assay; intracellular LDLR semiquantified by Western blot; 1.6 μM SBC-115076 concentration

Why This Matters

SBC-115076 should be selected over SBC-110034 when robust LDLR protein upregulation is the primary experimental readout, as opposed to maximal LDL uptake enhancement, enabling researchers to match tool compound properties to specific mechanistic endpoints.

• [1] WO2014150326A1 – Anti-proprotein convertase subtilisin kexin type 9 (anti-PCSK9) compounds and methods of using the same in the treatment and/or prevention of cardiovascular diseases. Figure 6 and related description. View Source

PCSK9–LDLR Binding Inhibition Potency: SBC-115076 vs. Alternative Small-Molecule PCSK9 Inhibitors

SBC-115076 inhibits PCSK9 binding to the LDL receptor with an IC50 of approximately 30 nM in in vitro binding assays . This places SBC-115076 among the more potent direct PCSK9–LDLR interaction antagonists within the small-molecule class. For perspective, R-IMPP (PF-00932239), a PCSK9 translation/secretion inhibitor, displays an IC50 of 4.8 μM (approximately 160-fold less potent) , and SBC-115337, a benzofuran-based PCSK9 inhibitor targeting the PCSK9–LDLR interaction, reports an IC50 of 0.5 μM (approximately 17-fold less potent) . It should be noted that these values derive from distinct assay formats measuring different mechanisms (direct binding inhibition vs. secretion inhibition vs. transcriptional modulation) and direct head-to-head IC50 comparisons under identical assay conditions are not available in the peer-reviewed literature. Molecular docking studies further confirm SBC-115076 engages PCSK9 with a binding energy of −10.0054 kcal/mol and a predicted affinity (pKi) of 5.83, positioning it between compound 1 (pKi 5.07) and compound 2 (pKi 6.68) in docking-based ranking [1].

PCSK9 Binding Inhibition IC50

Reported

~30 nM IC50 (SBC-115076)

R-IMPP: 4.8 µM (secretion assay); SBC-115337: 0.5 µM (interaction assay)

Higher binding-affinity context; assay formats differ

Direct binding inhibition vs. secretion/transcription assays limit strict ranking

Evidence Dimension	PCSK9 inhibitory potency (IC50 / binding affinity)
Target Compound Data	SBC-115076: IC50 ≈ 30 nM (PCSK9–LDLR binding inhibition assay); molecular docking binding energy −10.0054 kcal/mol, pKi 5.83
Comparator Or Baseline	R-IMPP: IC50 = 4.8 μM (PCSK9 secretion assay); SBC-115337: IC50 = 0.5 μM (PCSK9–LDLR interaction); compound 1: pKi 5.07; compound 2: pKi 6.68
Quantified Difference	SBC-115076 IC50 ~160-fold lower than R-IMPP; ~17-fold lower than SBC-115337 (note: different assay formats limit strict quantitative comparison)
Conditions	In vitro PCSK9–LDLR binding inhibition assay for SBC-115076; PCSK9 secretion assay in native cell lines for R-IMPP; molecular docking against PCSK9 crystal structure for pKi values

Why This Matters

The ~30 nM binding inhibition potency positions SBC-115076 as a high-affinity tool for studying direct PCSK9–LDLR antagonism; researchers requiring a secretion inhibitor with weaker binding potency should instead consider R-IMPP, while those needing alternative chemotypes can evaluate SBC-115337.

• [1] J Food Drug Anal. 2020;28(2):273–282. Table 2: Binding energies and affinity of PCSK9 ligands by molecular docking assay. PMC9261853. View Source

Atheroprotection and Plaque Stabilization: SBC-115076 in Hyperhomocysteinemia-Accelerated Atherosclerosis

SBC-115076 has been validated in a disease-specific context that extends beyond simple LDL-cholesterol lowering: the prevention of vulnerable plaque formation driven by hyperhomocysteinemia (HHcy). In ApoE−/− mice fed a methionine-rich diet to induce HHcy, subcutaneous administration of SBC-115076 significantly improved plaque stability, reduced aortic lesion area and lipid accumulation, and reversed HHcy-induced suppression of ABCA1 and ABCG1 cholesterol efflux transporters in macrophages [1][2]. In vitro, SBC-115076 at 20 μM restored cholesterol efflux to apoA-I and HDL in THP-1 macrophages exposed to homocysteine [1]. Notably, SBC-115076 also reduced plasma levels of proinflammatory cytokines IL-1β, IL-6, TNF-α, and MCP-1 in this model [3]. This atheroprotective profile, demonstrated in an HHcy-specific context, is not currently documented for SBC-110034, SBC-110736, or other SBC-series analogs, representing a disease-model-specific differentiation point for procurement [1].

HHcy-Accelerated Atherosclerosis

Reported

Plaque stabilization, restored ABCA1/ABCG1, reduced cytokines

SBC-115076 vs. vehicle in ApoE−/− mice with hyperhomocysteinemia

Model-specific atheroprotection endpoint context

No SBC-series comparator data available in this disease model

Evidence Dimension	Plaque stability improvement and cholesterol efflux restoration in HHcy-accelerated atherosclerosis
Target Compound Data	SBC-115076: significantly reduced aortic lesion area and lipid accumulation; restored ABCA1/ABCG1 expression; decreased plasma IL-1β, IL-6, TNF-α, MCP-1 in ApoE−/− mice with HHcy
Comparator Or Baseline	Vehicle-treated HHcy ApoE−/− mice (baseline); no direct SBC-series comparator data available for this disease model
Quantified Difference	Qualitative improvement in plaque stability parameters vs. vehicle; no SBC-series comparator data in HHcy model
Conditions	ApoE−/− mice on methionine-rich diet (HHcy induction); subcutaneous SBC-115076 administration; THP-1 macrophages treated with 100 μmol/L Hcy + 20 μmol/L SBC-115076 for 24 h

Why This Matters

For researchers studying HHcy-related atherosclerosis or cholesterol efflux biology, SBC-115076 is the only SBC-series compound with published evidence of plaque-stabilizing and anti-inflammatory efficacy in this specific pathological context, making it the preferred tool compound for such investigations.

• [1] Jin P, Gao D, Cong G, Yan R, Jia S. Role of PCSK9 in Homocysteine-Accelerated Lipid Accumulation in Macrophages and Atherosclerosis in ApoE−/− Mice. Front Cardiovasc Med. 2021;8:746989. DOI: 10.3389/fcvm.2021.746989. View Source
• [2] PMC8517151 – Role of PCSK9 in Homocysteine-Accelerated Lipid Accumulation in Macrophages and Atherosclerosis in ApoE−/− Mice. Full text. View Source
• [3] Jin P, Ma J, Wu P, et al. PCSK9 inhibition mitigates vulnerable plaque formation induced by hyperhomocysteinemia through regulating lipid metabolism and inflammation. Biochem Pharmacol. 2025;239:117031. View Source

Optimal Procurement and Application Scenarios for SBC-115076 Based on Comparative Evidence

Preclinical Hypercholesterolemia Research Requiring Documented In Vivo Efficacy with a Differentiated Cholesterol-Lowering Magnitude

SBC-115076 provides a 32% total cholesterol reduction at 8 mg/kg in HFD-fed mice, enabling researchers to select a PCSK9 inhibitor with a defined, moderate cholesterol-lowering window [1]. This 6-percentage-point lower efficacy versus SBC-110736 (38%) offers a graded pharmacological tool for dose-response or combination studies where maximal PCSK9 suppression is not desired, such as in partial target engagement models or add-on therapy with statins [1].

Metabolic Disease Models Investigating Skeletal Muscle Mitochondrial Integrity During Lipid Lowering

The direct head-to-head evidence that SBC-115076 (4 mg/kg/day) fully restores mitochondrial ROS, membrane potential, and MDA levels in obese-insulin resistant rats, whereas high-dose atorvastatin (40 mg/kg/day) does not, makes SBC-115076 the compound of choice for studies dissecting PCSK9-dependent vs. statin-related effects on oxidative muscle fibers [2]. This is especially relevant in obesity, diabetes, and exercise physiology models where mitochondrial endpoints are primary.

HHcy-Accelerated Atherosclerosis and Macrophage Cholesterol Efflux Studies

SBC-115076 is uniquely validated among SBC-series compounds for improving plaque stability and restoring ABCA1/ABCG1-dependent cholesterol efflux in the HHcy-ApoE−/− mouse model [3][4]. Investigators focused on homocysteine–lipid crosstalk, macrophage foam cell biology, or vulnerable plaque mechanisms should procure SBC-115076 specifically, as alternative SBC analogs lack published efficacy data in this disease context.

Mechanistic Studies of LDLR Protein Regulation Requiring Strong LDLR Upregulation at Defined Concentrations

At 1.6 μM, SBC-115076 produces several-fold LDLR protein upregulation in HepG2 cells, providing a reproducible benchmark concentration for mechanistic studies of PCSK9-mediated LDLR degradation . Researchers can exploit the partial dissociation between DHLDL uptake potency (lower than SBC-110034) and LDLR upregulation magnitude to investigate post-translational LDLR regulatory mechanisms independent of maximal ligand internalization .

Application

Selection Property

Validation Focus

Hypercholesterolemia research with graded PCSK9 inhibition

Moderate cholesterol-lowering magnitude

Dose-response and combination model validation

Metabolic disease models with mitochondrial endpoints

Mitochondrial function restoration

Skeletal muscle mitochondrial parameter assessment

HHcy-accelerated atherosclerosis and macrophage cholesterol efflux

Plaque stabilization and efflux transporter restoration

ABCA1/ABCG1 expression and cytokine profiling

Mechanistic LDLR regulation studies

LDLR protein upregulation independent of maximal LDL uptake

Post-translational LDLR degradation pathway analysis

• [1] WO2014150326A1 – PCSK9 antagonist patent. SBC-115076 in vivo cholesterol data. View Source
• [2] Thonusin C et al. Toxicol Appl Pharmacol. 2019;382:114741. PMID: 31473249. View Source
• [3] Jin P et al. Front Cardiovasc Med. 2021;8:746989. View Source
• [4] Jin P et al. Biochem Pharmacol. 2025;239:117031. View Source